Cas no 73918-69-1 (3,5-dihydro-5-methyl-4H-Pyridazino[4,5-b]indol-4-one)

• Product Name: 3,5-dihydro-5-methyl-4H-Pyridazino[4,5-b]indol-4-one
• CAS No: 73918-69-1
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 1116859
• PubChem ID: 3056946
• Update Time: 2025-04-20

3,5-dihydro-5-methyl-4H-Pyridazino[4,5-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dihydro-5-methyl-4H-Pyridazino[4,5-b]indol-4-one
• 5-methyl-3H-pyridazino[4,5-b]indol-4-one
• DTXSID80224525
• 5-METHYL-3H,4H,5H-PYRIDAZINO[4,5-B]INDOL-4-ONE
• 3,5-Dihydro-5-methyl-4H-pyridazino(4,5-b)indol-4-one
• HMS1630M21
• BRN 0521609
• 4H-Pyridazino(4,5-b)indol-4-one, 3,5-dihydro-5-methyl-
• 5-methyl-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one
• AKOS021982665
• 73918-69-1
• STL472565
• 4H-Pyridazino[4,5-b]indol-4-one, 3,5-dihydro-5-methyl-

• Inchi： 1S/C11H9N3O/c1-14-9-5-3-2-4-7(9)8-6-12-13-11(15)10(8)14/h2-6H,1H3,(H,13,15)
• InChI Key： DPBGBHOLCPPFOL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN1)C1C=CC=CC=1N2C

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.4Ų